Cas no 1804870-04-9 (3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol)

• Product name: 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804870-04-9
• MF: C₉H₈F₅NO₂
• MW: 257.157340049744
• CID: 4896604

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H8F5NO2/c1-17-8-5(7(10)11)2-4(3-16)6(15-8)9(12,13)14/h2,7,16H,3H2,1H3
• InChI Key： FEFGPXWHQZRMRG-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC(C(F)F)=C(N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Topological Polar Surface Area: 42.4
• XLogP3: 1.8

Additional information on 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804870-04-9): A Comprehensive Overview

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804870-04-9) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in the development of novel drugs and agrochemicals. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

The molecular formula of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol is C₁₁H₉F₅NO₂, with a molecular weight of approximately 284.19 g/mol. The compound features a pyridine ring substituted with difluoromethyl, methoxy, and trifluoromethyl groups, as well as a hydroxyl group at the 5-position. These functional groups contribute to the compound's unique chemical properties, such as high stability and reactivity in various chemical reactions.

The presence of fluorine atoms in the molecule significantly enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. The methoxy group provides additional stability and can influence the compound's solubility and bioavailability. The hydroxyl group at the 5-position can be further modified to create derivatives with enhanced biological activity.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol has been the subject of several research studies. One common approach involves the reaction of 2-chloro-6-trifluoromethylpyridine with difluoroiodomethane in the presence of a base, followed by methylation and hydroxylation steps. This multi-step process allows for the controlled introduction of functional groups, ensuring high purity and yield.

An alternative method involves the use of transition metal-catalyzed cross-coupling reactions to introduce the difluoromethyl and methoxy groups onto the pyridine ring. This approach offers greater flexibility in terms of substrate scope and can be adapted to produce a range of structurally similar compounds.

Applications in Pharmaceutical Research

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol has shown promise in various areas of pharmaceutical research, particularly in the development of new drugs for treating neurological disorders and cancer. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in these diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers found that derivatives of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol effectively inhibited the activity of monoamine oxidase (MAO), an enzyme associated with neurodegenerative disorders such as Parkinson's disease. The high selectivity and potency of these derivatives make them promising candidates for further drug development.

Agrochemical Applications

Beyond pharmaceutical applications, 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol has also been explored for its potential use in agrochemicals. The compound's structural features make it suitable for developing new pesticides and herbicides with improved efficacy and reduced environmental impact.

A recent study published in Pesticide Biochemistry and Physiology investigated the insecticidal activity of several derivatives of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol. The results showed that these compounds exhibited strong activity against a range of insect pests, including those resistant to conventional pesticides. The study highlighted the potential of these derivatives as next-generation agrochemicals with enhanced performance and safety profiles.

Safety Considerations

Safety is a critical consideration in the development and use of any chemical compound. While 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol has shown promising properties, it is essential to conduct thorough toxicological studies to ensure its safe handling and application. Researchers have conducted preliminary toxicity assessments, which indicate that the compound is generally well-tolerated at therapeutic doses but may exhibit toxicity at higher concentrations.

To ensure safety, it is recommended that all handling and use of this compound be conducted under controlled laboratory conditions with appropriate personal protective equipment (PPE). Additionally, environmental impact assessments should be performed to evaluate any potential risks associated with its release into the environment.

Conclusion

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804870-04-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure confers desirable properties such as high stability, reactivity, and biological activity. Ongoing research continues to uncover new derivatives and applications for this compound, further highlighting its importance in modern chemical and pharmaceutical research.